Expanding the series of alkali metal plumbolyl complexes to Na and K†
Dalton Transactions Pub Date: 2022-09-16 DOI: 10.1039/D2DT02615E
Abstract
Herein we detail the straightforward and scalable synthesis of sodium and potassium complexes of the 2,5-bis(tert-butyldimethylsilyl)-3,4-diphenylplumbolyl dianion (PblTBS,Ph). Their solid-state structures were found to comprise either monomeric solvates or coordination polymers depending on the alkali metal ion and crystallization medium. These complexes were readily prepared with high yields and purity compared to known routes to the dilithium congener of PblTBS,Ph and are well-positioned to serve as convenient precursors for salt metathesis-type reactions leading to metal complexes of the understudied PblTBS,Ph ligand.
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Journal Nameļ¼Dalton Transactions
Research Products
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CAS no.: 1291-72-1
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CAS no.: 18719-24-9
